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Compound of Interest

1-Fluoro-3-methoxy-5-
Compound Name:

methylbenzene
CAS No.: 160911-11-5
Cat. No.: B190226

Get Quote

\ J

CAS Number: 160911-11-5

A Comprehensive Overview for Researchers and
Drug Development Professionals

This technical guide provides a detailed overview of 1-Fluoro-3-methoxy-5-methylbenzene, a
fluorinated aromatic compound with significant potential in medicinal chemistry and drug
discovery. This document consolidates essential chemical and physical data, safety
information, and insights into its applications and synthesis.

Chemical and Physical Properties

1-Fluoro-3-methoxy-5-methylbenzene, also known as 3-Fluoro-5-methylanisole, is a
substituted benzene derivative. Its chemical structure incorporates a fluoro, a methoxy, and a
methyl group, which impart unique electronic and steric properties, making it a valuable
building block in the synthesis of complex organic molecules.
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Table 1: Chemical Identifiers and Physical Properties

Property Value

CAS Number 160911-11-5

Molecular Formula CsHoFO

Molecular Weight 140.16 g/mol [1]

IUPAC Name 1-Fluoro-3-methoxy-5-methylbenzene

Synonyms 3-Fluoro-5-methylanisole, 3-Fluoro-5-
methoxytoluene

Appearance Liquid

Purity Typically =98%[1]

Storage Room temperature[1]

Note: Specific physical properties such as boiling point, melting point, and density for this
compound are not consistently reported in publicly available literature. Researchers should
refer to the certificate of analysis from their supplier for precise data.

Safety and Handling

The Safety Data Sheet (SDS) for 1-Fluoro-3-methoxy-5-methylbenzene indicates that it is a
hazardous substance requiring careful handling in a laboratory setting.

Table 2: Hazard and Precautionary Information
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Category Information
GHS Pictograms GHSO07: Harmful/Irritant
Signal Word Warning

H315: Causes skin irritation.H319: Causes
Hazard Statements serious eye irritation.H335: May cause

respiratory irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.P280: Wear
protective gloves/protective clothing/eye
protection/face protection.P302+P352: IF ON
Precautionary Statements SKIN: Wash with plenty of soap and
water.P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

Role in Medicinal Chemistry and Drug Discovery

Fluorinated aromatic compounds are of significant interest in drug development due to the
unique properties that fluorine imparts to a molecule. The introduction of fluorine can influence
a compound's metabolic stability, lipophilicity, and binding affinity to biological targets.[2][3]

1-Fluoro-3-methoxy-5-methylbenzene is categorized as a Protein Degrader Building Block,
suggesting its utility in the synthesis of molecules for targeted protein degradation, a promising
therapeutic modality.[1] While specific drugs containing this exact fragment are not widely
publicized, its structural motifs are found in various bioactive molecules. Its value lies in its role
as a versatile intermediate for creating libraries of compounds for screening and lead
optimization in drug discovery programs.[4]
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Synthesis Screening & Optimization ‘ Development
IFltoro-8-methoxy=) | Combinatorial Library High-Throughput | 1 .4 Optimization Preclinical Studies —| Clinical Trials
5-methylbenzene Synthesis Screening |

Click to download full resolution via product page
Role of 1-Fluoro-3-methoxy-5-methylbenzene in a typical drug discovery workflow.

Experimental Protocols: Synthesis

A specific, detailed experimental protocol for the synthesis of 1-Fluoro-3-methoxy-5-
methylbenzene is not readily available in peer-reviewed literature. However, a general
synthetic approach can be inferred from related transformations. For instance, a patent for the
synthesis of the analogous 1-chloro-3-methoxy-5-methylbenzene describes a method that

could potentially be adapted.[5]
Conceptual Synthetic Pathway:

The synthesis would likely involve the reaction of a corresponding halogenated toluene
derivative with sodium methoxide in a suitable solvent, followed by heating.

Nucleophilic Aromatic
Substitution (SNAT)
Sodium Methoxide (NaOMe) >N~
+ Solvent (e.g., DMF, DMSO)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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